3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-(3-phenylmethoxyphenyl)benzoic acid
• InChI: InChI=1S/C20H17NO3/c21-18-10-16(9-17(11-18)20(22)23)15-7-4-8-19(12-15)24-13-14-5-2-1-3-6-14/h1-12H,13,21H2,(H,22,23)
• InChI Key: CRLIPOLHAVZDRL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)C3=CC(=CC(=C3)N)C(=O)O
• Molecular Formula: C20H17NO3
• DSSTOX Substance ID: DTXSID90692216
• Molecular Weight: 319.4 g/mol
• CAS RN: 1261955-94-5

Description

3-Amino-5-(3-benzyloxyphenyl)benzoic acid (3-ABPB) is a compound of particular interest to the scientific community due to its unique properties and potential applications. 3-ABPB is a white crystalline solid that is soluble in water and ethanol, and has a melting point of about 135-140°C. This compound is used in a variety of applications, including organic synthesis, biochemistry, and drug discovery.

Mechanism of Action

The mechanism of action of 3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% is not yet fully understood. However, it is believed that 3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% binds to certain proteins in the body, which can then lead to a variety of biochemical and physiological effects. For example, 3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2). In addition, 3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% has been shown to interact with certain receptors, such as the 5-HT2A receptor, which can lead to changes in neurotransmitter levels.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% are not yet fully understood. However, it has been shown to have a variety of effects on the body, including anti-inflammatory, analgesic, and anti-cancer effects. In addition, 3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% has been shown to modulate the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), and to interact with certain receptors, such as the 5-HT2A receptor.

Advantages and Limitations for Lab Experiments

The use of 3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% in laboratory experiments has several advantages. First, 3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% is relatively inexpensive and easy to obtain, making it an ideal compound for use in research. Second, 3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% is soluble in a variety of solvents, making it easy to work with in the laboratory. Finally, 3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% is relatively stable, making it suitable for long-term storage.
However, there are also some limitations to the use of 3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% in laboratory experiments. First, 3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% is not very soluble in organic solvents, making it difficult to work with in organic synthesis. Second, 3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% is not very soluble in water, making it difficult to use in biochemical experiments. Finally, 3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% is not very stable, making it unsuitable for long-term storage.

Future Directions

There are several potential future directions for the use of 3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% in scientific research. First, 3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% could be used to develop new drugs and therapies for a variety of diseases. Second, 3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% could be used to study the structure and function of drug targets, as well as to develop new drugs. Third, 3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% could be used to study the biochemical and physiological effects of drugs on the body. Finally, 3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% could be used to develop new organic synthesis methods and reagents.

Synthesis Methods

3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% can be synthesized using a variety of methods, including the Wittig reaction and the Stille reaction. The Wittig reaction involves the use of a phosphonium salt and a carbonyl compound in the presence of a base, such as potassium carbonate, to form an alkene. The Stille reaction involves the use of a palladium catalyst and a stannane reagent to form a C-C bond. Both reactions are typically carried out in an inert atmosphere, such as nitrogen or argon.

Scientific Research Applications

3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% has been used in a variety of scientific research applications, including organic synthesis, biochemistry, and drug discovery. In organic synthesis, 3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% is used as a building block for the synthesis of a variety of compounds, including drugs, pesticides, and fragrances. In biochemistry, 3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% can be used as a substrate for enzymes or as a ligand for proteins. In drug discovery, 3-Amino-5-(3-benzyloxyphenyl)benzoic acid, 95% can be used to study the structure and function of drug targets, as well as to develop new drugs.